Cas no 1345119-01-8 (6-Bromo-3,5-dimethylbenzo[d]isoxazole)

6-Bromo-3,5-dimethylbenzo[d]isoxazole is a heterocyclic compound featuring a bromine substituent at the 6-position and methyl groups at the 3- and 5-positions of the benzo[d]isoxazole scaffold. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine atom enables cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the isoxazole core contributes to its stability and potential bioactivity. The compound's well-defined structure and high purity ensure consistent performance in research and industrial processes. Its utility in constructing complex molecules underscores its importance in medicinal chemistry and material science.
6-Bromo-3,5-dimethylbenzo[d]isoxazole structure
1345119-01-8 structure
Product Name:6-Bromo-3,5-dimethylbenzo[d]isoxazole
CAS No:1345119-01-8
MF:C9H8BrNO
MW:226.06992149353
CID:1095144
PubChem ID:58487070
Update Time:2025-05-26

6-Bromo-3,5-dimethylbenzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-3,5-dimethylbenzo[d]isoxazole
    • 6-bromo-3,5-dimethyl-1,2-benzoxazole
    • MFCD22384428
    • 6-Bromo-3,5-dimethyl-1,2-benzisoxazole
    • 6-Bromo-3,5-dimethylbenzisoxazole
    • 6-bromo-3,5-dimethylbenz[d]isoxazole
    • VXZSBZLBJVWCNT-UHFFFAOYSA-N
    • 1345119-01-8
    • SCHEMBL722050
    • SY298856
    • DB-169693
    • MDL: MFCD22384428
    • Inchi: 1S/C9H8BrNO/c1-5-3-7-6(2)11-12-9(7)4-8(5)10/h3-4H,1-2H3
    • InChI Key: VXZSBZLBJVWCNT-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C(C)=NO2)C=C1C

Computed Properties

  • Exact Mass: 224.97893g/mol
  • Monoisotopic Mass: 224.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26Ų

6-Bromo-3,5-dimethylbenzo[d]isoxazole Security Information

  • Storage Condition:Sealed in dry,2-8°C(BD272393)

6-Bromo-3,5-dimethylbenzo[d]isoxazole Pricemore >>

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6-Bromo-3,5-dimethylbenzo[d]isoxazole Related Literature

Additional information on 6-Bromo-3,5-dimethylbenzo[d]isoxazole

6-Bromo-3,5-dimethylbenzo[d]isoxazole: A Comprehensive Overview

The compound CAS No. 1345119-01-8, commonly referred to as 6-Bromo-3,5-dimethylbenzo[d]isoxazole, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a bromine atom at the 6-position and two methyl groups at the 3 and 5 positions imparts unique electronic and structural properties to this molecule.

Benzo[d]isoxazole derivatives have been extensively studied due to their versatile applications in drug discovery, agrochemicals, and advanced materials. The isoxazole ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable building block in organic synthesis. Recent studies have highlighted the role of 6-Bromo-3,5-dimethylbenzo[d]isoxazole in the development of bioactive compounds, particularly in the context of anti-inflammatory and anticancer agents.

The synthesis of CAS No. 1345119-01-8 typically involves a multi-step process that includes nucleophilic substitution, oxidation, and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries. The bromine atom at the 6-position plays a crucial role in directing subsequent reactions, while the methyl groups at positions 3 and 5 contribute to the molecule's hydrophobicity and stability.

In terms of physical properties, 6-Bromo-3,5-dimethylbenzo[d]isoxazole exhibits a melting point of approximately 220°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. These properties are critical for its application in drug delivery systems and as an intermediate in complex molecule synthesis.

The latest research on this compound has focused on its potential as a precursor for advanced materials. For instance, studies have demonstrated that derivatives of CAS No. 1345119-01-8 can be used to synthesize highly conductive polymers for applications in flexible electronics and energy storage devices. Additionally, its role as a ligand in metalloorganic frameworks (MOFs) has opened new avenues for catalysis and gas separation technologies.

In conclusion, CAS No. 1345119-01-8, or 6-Bromo-3,5-dimethylbenzo[d]isoxazole, stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within chemistry and materials science.

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